Cas no 25381-39-9 (4-chloro-Pyrido[3,4-d]pyridazin-1(2H)-one)
25381-39-9 structure
Product Name:4-chloro-Pyrido[3,4-d]pyridazin-1(2H)-one
CAS No:25381-39-9
MF:C7H4ClN3O
MW:181.579159736633
CID:1109860
PubChem ID:12224484
Update Time:2025-04-20
4-chloro-Pyrido[3,4-d]pyridazin-1(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-Pyrido[3,4-d]pyridazin-1(2H)-one
- 4-chloropyrido[3,4-d]pyridazin-1(2H)-one
- 25381-39-9
- SCHEMBL25254434
- DB-412641
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- Inchi: 1S/C7H4ClN3O/c8-6-5-3-9-2-1-4(5)7(12)11-10-6/h1-3H,(H,11,12)
- InChI Key: NTQRIAVJUVGLKV-UHFFFAOYSA-N
- SMILES: ClC1C2C=NC=CC=2C(NN=1)=O
Computed Properties
- Exact Mass: 181.0042895g/mol
- Monoisotopic Mass: 181.0042895g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 54.4Ų
4-chloro-Pyrido[3,4-d]pyridazin-1(2H)-one Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
25381-39-9 (4-chloro-Pyrido[3,4-d]pyridazin-1(2H)-one) Related Products
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